Diazoaminopyridine dinucleotide

• CAS No.: 42919-10-8
• Molecular Formula: C20H25N8O13P2+
• Molecular Weight: 647.4 g/mol
• IUPAC Name: [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-diazoniopyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
• InChI: InChI=1S/C20H24N8O13P2/c21-17-12-18(24-7-23-17)28(8-25-12)20-16(32)14(30)11(40-20)6-38-43(35,36)41-42(33,34)37-5-10-13(29)15(31)19(39-10)27-3-1-2-9(4-27)26-22/h1-4,7-8,10-11,13-16,19-20,29-32H,5-6H2,(H2-2,21,23,24,33,34,35,36)/p+1/t10-,11-,13-,14-,15-,16-,19-,20-/m1/s1
• InChI Key: RYDVAZMBHMLMLD-HISDBWNOSA-O
• SMILES: C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)[N+]#N
• Isomeric SMILES: C1=CC(=C[N+](=C1)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)([O-])OP(=O)(O)OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)[N+]#N
• Synonyms: diazoaminopyridine dinucleotide

Description

Diazoaminopyridine dinucleotide is a synthetic dinucleotide analog characterized by a diazoamine (-N=N-) group attached to a pyridine ring system. These compounds are typically synthesized to mimic natural dinucleotides (e.g., NAD) while introducing modifications to enhance stability or reactivity. For instance, diazoaminopyridine dinucleotides may incorporate exocyclic amino groups to alter hydrogen-bonding patterns, a feature critical for non-canonical base pairing in prebiotic RNA replication scenarios .

Comparison with Similar Compounds

Comparison with Similar Dinucleotides

Structural and Functional Comparison

Nicotinamide Adenine Dinucleotide (NAD)

NAD, a well-studied coenzyme, consists of adenine and nicotinamide moieties linked by phosphate groups. In contrast, diazoaminopyridine dinucleotide replaces the adenine base with a diazoaminopyridine group, which introduces distinct electronic and steric properties. Key differences include:

• Stability: NAD is prone to hydrolysis under acidic conditions, whereas diazoaminopyridine derivatives exhibit enhanced stability due to the diazoamine group’s resistance to enzymatic degradation .
• Radioactive Labeling: NAD variants (e.g., [32P]-NAD) are widely used in tracing ADP-ribosylation, while diazoaminopyridine dinucleotides are primarily utilized in non-enzymatic RNA replication studies, where their modified bases prevent undesired enzymatic interference .

Table 1: Structural and Functional Properties

Property	Diazoaminopyridine Dinucleotide	NAD
Core Structure	Diazoaminopyridine + pyridine	Adenine + nicotinamide
Stability	High (resists hydrolysis)	Moderate
Primary Application	Non-enzymatic RNA studies	Enzymatic cofactor
Radioactive Variants	Limited	[32P], [33P]
Reference

Viral Dinucleotides (CpG, UpA)

Viral genomes exhibit dinucleotide biases (e.g., CpG suppression in vertebrates) due to host immune pressures. The Synonymous Dinucleotide Usage (SDU) metric quantifies these biases by comparing observed dinucleotide frequencies to codon-usage null hypotheses . While diazoaminopyridine dinucleotides are synthetic, their design principles align with viral strategies to evade detection:

• CpG Suppression: Vertebrate viruses underrepresent CpG dinucleotides (SDU < 1) to avoid immune sensors like ZAP . Diazoaminopyridine dinucleotides, by contrast, are engineered for high CpG-like stability, mimicking viral evasion through structural rigidity rather than sequence bias.
• Codon Interface Bias : SARS-CoV-2 shows dinucleotide biases at codon-codon interfaces (e.g., UpA suppression), whereas synthetic dinucleotides prioritize chemical functionality over codon compatibility .

Table 2: Dinucleotide Representation Metrics

Metric	Viral CpG (SDU)	Diazoaminopyridine Dinucleotide
SDU Value	0.3–0.7	N/A (synthetic design)
Stability Mechanism	Host immune evasion	Chemical modification
Functional Impact	Reduced immune detection	Enhanced replication fidelity
Reference

Exocyclic Amino Nucleosides (EANs)

EANs, such as diaminopyrimidine analogs, share structural similarities with diazoaminopyridine dinucleotides. Both feature exocyclic amino groups that enhance base-pairing versatility and thermal stability:

• Thermal Stability: EANs exhibit melting temperatures (Tm) 10–15°C higher than canonical nucleotides due to additional hydrogen bonds. Diazoaminopyridine dinucleotides may achieve similar stability via diazoamine-mediated base stacking .
• Synthetic Challenges: EANs require protection/deprotection steps during synthesis, whereas diazoaminopyridine derivatives face challenges in regioselective diazo group installation .